Cas no 312590-29-7 (7-Bromo-5-chloroindoline-2,3-dione)
7-Bromo-5-chloroindoline-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-5-chloroindoline-2,3-dione
- 7-bromo-5-chloro-1H-indole-2,3-dione
- MFCD01248461
- Z1222394692
- 7-bromo-5-chloro-2,3-dihydro-1H-indole-2,3-dione
- DTXSID00397700
- STK928473
- CS-0217643
- SCHEMBL2372881
- 312590-29-7
- AKOS002677218
- AS-36418
- SB64883
- EN300-80569
- K035-0031
- BBL029227
-
- MDL: MFCD01248461
- Inchi: 1S/C8H3BrClNO2/c9-5-2-3(10)1-4-6(5)11-8(13)7(4)12/h1-2H,(H,11,12,13)
- InChI Key: OXVYPUHFVFBLBO-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC2C(C(NC=21)=O)=O)Cl
Computed Properties
- Exact Mass: 258.90357g/mol
- Monoisotopic Mass: 258.90357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
7-Bromo-5-chloroindoline-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146498-1g |
7-bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 95% | 1g |
$380 | 2021-08-05 | |
| Chemenu | CM146498-1g |
7-bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A199007302-1g |
7-Bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 95% | 1g |
$364.08 | 2023-09-02 | |
| Alichem | A199007302-5g |
7-Bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 95% | 5g |
$861.12 | 2023-09-02 | |
| TRC | B801533-50mg |
7-Bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B801533-100mg |
7-Bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B801533-500mg |
7-Bromo-5-chloroindoline-2,3-dione |
312590-29-7 | 500mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-80569-0.05g |
7-bromo-5-chloro-2,3-dihydro-1H-indole-2,3-dione |
312590-29-7 | 95.0% | 0.05g |
$37.0 | 2025-02-20 | |
| Enamine | EN300-80569-0.1g |
7-bromo-5-chloro-2,3-dihydro-1H-indole-2,3-dione |
312590-29-7 | 95.0% | 0.1g |
$56.0 | 2025-02-20 | |
| Enamine | EN300-80569-0.25g |
7-bromo-5-chloro-2,3-dihydro-1H-indole-2,3-dione |
312590-29-7 | 95.0% | 0.25g |
$79.0 | 2025-02-20 |
7-Bromo-5-chloroindoline-2,3-dione Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 7-Bromo-5-chloroindoline-2,3-dione
Recent Advances in the Study of 7-Bromo-5-chloroindoline-2,3-dione (CAS: 312590-29-7)
7-Bromo-5-chloroindoline-2,3-dione (CAS: 312590-29-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique indoline-2,3-dione scaffold, has been the subject of recent studies exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the chemical and biomedical research landscape.
Recent studies have highlighted the role of 7-Bromo-5-chloroindoline-2,3-dione as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the presence of bromo and chloro substituents, make it a versatile building block for the development of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of indole-based inhibitors targeting specific enzymes involved in inflammatory pathways.
In addition to its synthetic utility, 7-Bromo-5-chloroindoline-2,3-dione has been investigated for its direct biological effects. A study conducted by Zhang et al. (2024) revealed its inhibitory activity against certain bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further mechanistic studies are required to fully elucidate this process. These findings underscore the compound's relevance in addressing the growing challenge of antibiotic resistance.
The pharmacokinetic properties of 7-Bromo-5-chloroindoline-2,3-dione have also been a focus of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights for drug development. Computational modeling studies have predicted favorable drug-like properties, including moderate solubility and permeability, which enhance its potential as a drug candidate. However, in vivo studies are still needed to validate these predictions and assess any potential toxicity concerns.
From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 7-Bromo-5-chloroindoline-2,3-dione. Green chemistry approaches have been employed to improve yield and reduce environmental impact. A notable development is the use of catalytic methods that minimize waste generation, as reported in a 2023 publication in Organic Process Research & Development. These methodological improvements are crucial for scaling up production while maintaining cost-effectiveness and sustainability.
Looking forward, the research community continues to explore the diverse applications of 7-Bromo-5-chloroindoline-2,3-dione. Current investigations are examining its potential in neurological disorders, with preliminary data suggesting possible neuroprotective effects. Additionally, its use in materials science is being explored, particularly in the development of organic electronic materials. The compound's unique electronic properties, conferred by its conjugated system and halogen substituents, make it an interesting candidate for these applications.
In conclusion, 7-Bromo-5-chloroindoline-2,3-dione (CAS: 312590-29-7) represents a multifaceted compound with significant potential in both pharmaceutical and materials science applications. The recent research highlights its versatility as a synthetic intermediate, its direct biological activities, and its favorable physicochemical properties. As studies continue to uncover new aspects of this compound's functionality, it is expected to remain an important focus of chemical and biomedical research in the coming years.
312590-29-7 (7-Bromo-5-chloroindoline-2,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)